3-Butenoic acid, 3-Methyl-
3-Butenoic acid, 3-Methyl-
3-Methylbut-3-enoic acid, also known as isopropenylacetate or 3-methylvinylacetic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3-Methylbut-3-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Methylbut-3-enoic acid has been primarily detected in urine. 3-Methylbut-3-enoic acid has been linked to the inborn metabolic disorders including 3-hydroxy-3-methylglutaryl-CoA lyase deficiency.
Brand Name:
Vulcanchem
CAS No.:
1617-31-8
VCID:
VC0187812
InChI:
InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h1,3H2,2H3,(H,6,7)
SMILES:
CC(=C)CC(=O)O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
3-Butenoic acid, 3-Methyl-
CAS No.: 1617-31-8
Main Products
VCID: VC0187812
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 1617-31-8 |
|---|---|
| Product Name | 3-Butenoic acid, 3-Methyl- |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | 3-methylbut-3-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h1,3H2,2H3,(H,6,7) |
| Standard InChIKey | IGRURXZWJCSNKU-UHFFFAOYSA-N |
| SMILES | CC(=C)CC(=O)O |
| Canonical SMILES | CC(=C)CC(=O)O |
| Description | 3-Methylbut-3-enoic acid, also known as isopropenylacetate or 3-methylvinylacetic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3-Methylbut-3-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Methylbut-3-enoic acid has been primarily detected in urine. 3-Methylbut-3-enoic acid has been linked to the inborn metabolic disorders including 3-hydroxy-3-methylglutaryl-CoA lyase deficiency. |
| Synonyms | 3-Butenoic acid, 3-Methyl- |
| PubChem Compound | 417575 |
| Last Modified | Nov 11 2021 |
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